1-Methyl-3-(2-methyl-1,3-dioxolan-2-yl)pyridinium iodide

• CAS No.: 88599-19-3
• Molecular Formula: C10H14INO2
• Molecular Weight: 307.13 g/mol
• IUPAC Name: 1-methyl-3-(2-methyl-1,3-dioxolan-2-yl)pyridin-1-ium;iodide
• InChI: InChI=1S/C10H14NO2.HI/c1-10(12-6-7-13-10)9-4-3-5-11(2)8-9;/h3-5,8H,6-7H2,1-2H3;1H/q+1;/p-1
• InChI Key: AARBHIZHEJGHEU-UHFFFAOYSA-M
• Canonical SMILES: CC1(OCCO1)C2=C[N+](=CC=C2)C.[I-]

Description

1-Methyl-3-(2-methyl-1,3-dioxolan-2-yl)pyridinium iodide is a useful research compound. Its molecular formula is C10H14INO2 and its molecular weight is 307.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A 3-l. three-necked flask, equipped with mechanical stirrer, reflux condenser and thermometer was charged under nitrogen with 155 g of 3-(2-methyl-1,3-dioxolan-2-yl)pyridine and 1.2 l of toluene. 272 g of methyl iodide was added. The mixture was stirred and heated at 53° (internal temp.) for 32 hours and then let stand at room temperature overnight. The precipitate was collected by filtration, washed with 500 ml of toluene, 500 ml of hexane and dried (r.t., 0.1 mm, const. weight) to yield 286.2 g (99.3%) of 1-methyl-3-(2-methyl-1,3-dioxolan-2-yl)pyridinium iodide as light yellow crystals, m.p. 185.5°-187° (sinters at 167°).